1-({6-[(E)-2-phenylethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-2-(trifluoromethyl)-1H-benzimidazole

• Molecular Formula: C20H13F3N6S
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 6-[(E)-2-phenylethenyl]-3-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H13F3N6S/c21-20(22,23)18-24-14-8-4-5-9-15(14)28(18)12-16-25-26-19-29(16)27-17(30-19)11-10-13-6-2-1-3-7-13/h1-11H,12H2/b11-10+
• InChI Key: HNSRBPXHRJKHQK-ZHACJKMWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=C4C(F)(F)F
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=C4C(F)(F)F

Description

1-({6-[(E)-2-Phenylethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-2-(trifluoromethyl)-1H-benzimidazole is a synthetic small molecule belonging to the [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole class of heterocyclic compounds, a scaffold known to be associated with diverse biological activities . This specific derivative is of significant interest in medicinal chemistry and drug discovery research, particularly as it combines the triazolothiadiazole core with a benzimidazole moiety and a styrenyl linker. The structural framework is recognized as a privileged scaffold for the development of enzyme inhibitors, including potential targets such as p38 mitogen-activated protein (MAP) kinase, a central enzyme in inflammatory cell signalling . The activation of p38 MAPK leads to increased production of pro-inflammatory cytokines like TNF-alpha and IL-1beta, making its inhibitors highly relevant for the in vitro study of autoimmune and chronic inflammatory diseases such as rheumatoid arthritis and psoriasis . Furthermore, analogs within this chemical family have demonstrated moderate antimicrobial activities in vitro, suggesting additional potential research pathways for this compound in anti-infective agent development . The synthesis of related triazolothiadiazole compounds typically involves a multi-step sequence starting from a substituted hydrazide, proceeding through a potassium dithiocarbazinate intermediate, and culminating in a cyclization reaction with an appropriate acid derivative, such as a phenoxyacetic acid, often facilitated by phosphorus oxychloride . This product is intended for laboratory research purposes only and is not for diagnostic, therapeutic, or any other human or veterinary use. Researchers can employ this high-purity chemical as a key intermediate in synthetic chemistry, a building block for creating compound libraries, or a reference standard in biological screening assays to explore new therapeutic avenues and elucidate complex disease mechanisms.

Biological Activity

1-({6-[(E)-2-phenylethenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-2-(trifluoromethyl)-1H-benzimidazole is a complex heterocyclic compound that has garnered attention for its potential biological activities. The compound's structure includes a benzimidazole core fused with a triazole and thiadiazole moiety, suggesting diverse pharmacological properties.

Molecular Characteristics

• Molecular Formula : C20H13F3N6S
• Molecular Weight : 426.4 g/mol
• IUPAC Name : 6-[(E)-2-phenylethenyl]-3-[[2-(trifluoromethyl)benzimidazol-1-yl]methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• Purity : Typically around 95% .

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiadiazole derivatives. For instance:

• A review indicated that compounds similar to 1H-benzimidazole derivatives showed significant antiproliferative activity against various cancer cell lines including A549 (lung carcinoma) and MCF7 (breast cancer) .
• In vitro assays demonstrated that modifications in the chemical structure, such as the introduction of trifluoromethyl groups, enhance the anticancer activity by promoting apoptosis through the inhibition of specific kinases like ERK1/2 .

Antimicrobial Activity

Thiadiazole derivatives are known for their antimicrobial properties. The compound's structural components suggest potential efficacy against a range of pathogens:

• A study indicated that 1,3,4-thiadiazole derivatives exhibit broad-spectrum antimicrobial activity . The presence of the triazole and thiadiazole rings may facilitate interactions with microbial enzymes or cellular structures.

The biological mechanisms underlying the activities of this compound are still under investigation. However:

• The presence of both benzimidazole and thiadiazole rings allows for multiple interactions with biological targets. These interactions may include enzyme inhibition and disruption of cellular signaling pathways .

Case Study 1: Anticancer Activity

In a study focusing on the synthesis and evaluation of various thiadiazole derivatives:

• Compounds were tested against multiple cancer cell lines using MTT assays. The results indicated that certain derivatives had GI50 values in the micromolar range (0.079–8.284 µM), demonstrating significant antiproliferative effects .

Case Study 2: Antimicrobial Efficacy

A comparative analysis of several thiadiazole derivatives revealed:

• Enhanced antimicrobial activity against Gram-positive and Gram-negative bacteria. The modifications in functional groups were critical in optimizing their efficacy .

Research Findings Summary

Activity Type	Findings	References
Anticancer	Significant antiproliferative activity against A549 and MCF7
Antimicrobial	Broad-spectrum activity against various pathogens
Mechanism	Inhibition of kinase pathways leading to apoptosis

Comparison with Similar Compounds

Comparison with Similar Triazolothiadiazole Derivatives

Structural and Functional Analogues

Triazolothiadiazoles are renowned for their diverse bioactivities, modulated by substituents on the fused heterocyclic core. Below is a comparative analysis:

Compound	Key Substituents	Biological Activity	Synthetic Route	Reference
Target Compound	- 6-(E)-2-Phenylethenyl - 3-(Benzimidazolyl-CH₂) - 2-CF₃ on benzimidazole	Hypothesized: Anti-inflammatory, kinase inhibition (inferred from structural analogs)	Likely involves POCl₃-mediated cyclization and phase-transfer catalysis	–
3-(3-Pyridyl)-6-Substituted Triazolo[3,4-b]Thiadiazoles	- 3-Pyridyl - Variable R groups (alkyl/aryl) at position 6	Vasodilatory activity (EC₅₀: 10⁻⁶–10⁻⁷ M)	Phase-transfer catalysis with carboxylic acids and POCl₃
6-Phenyl-3-(4-Pyridyl)Triazolo[3,4-b]Thiadiazole	- 6-Phenyl - 3-Pyridyl	Antimicrobial (MIC: 8–32 µg/mL against S. aureus and E. coli)	Condensation of hydrazides with CS₂ and cyclization
3-(2-Fluorophenyl)-6-(Phenoxymethyl)Triazolo[3,4-b]Thiadiazole	- 2-Fluorophenyl - 6-Phenoxymethyl	p38 MAP kinase inhibition (IC₅₀: 0.8 µM)	Hydrazide cyclization followed by POCl₃-mediated coupling
6-[1-(2-Fluorobiphenyl-4-yl)Ethyl]-3-(3-CF₃Phenyl)Triazolo[3,4-b]Thiadiazole	- 6-Biphenyl-ethyl - 3-CF₃Phenyl	Anticancer (in vitro screening pending)	Multi-step synthesis involving Suzuki coupling and cyclization

Key Findings:

Substituent Effects on Bioactivity :

• Position 3 : Pyridyl (e.g., 3-pyridyl in ) or fluorophenyl groups (e.g., in ) enhance target binding via hydrogen bonding or hydrophobic interactions. The benzimidazole-CF₃ group in the target compound may improve membrane permeability and kinase selectivity .
• Position 6 : Bulky aryl groups (e.g., phenylethenyl or biphenyl-ethyl) correlate with improved anti-inflammatory and anticancer activities due to enhanced steric and electronic interactions .

Synthetic Flexibility :

• POCl₃-mediated cyclization (evidenced in ) is a common strategy for triazolothiadiazole formation. The target compound likely employs similar methods for benzimidazole coupling.

The target compound’s trifluoromethyl-benzimidazole group may further optimize kinase binding. Antimicrobial triazolothiadiazoles (e.g., ) achieve MICs comparable to first-line antibiotics, suggesting the target compound could be repurposed for infectious diseases.

Q & A

Basic Research Questions

Q. What are the key considerations in designing a synthetic route for triazolo-thiadiazole-benzimidazole hybrids?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with cyclocondensation of hydrazides with carbon disulfide to form triazole-thiol intermediates. Subsequent cyclization with substituted benzimidazoles (e.g., 2-(trifluoromethyl)-1H-benzimidazole) requires phosphorus oxychloride (POCl₃) as a catalyst to activate carbonyl groups. Critical parameters include:

• Reagent selection : POCl₃ enhances electrophilicity for cyclization .
• Reaction conditions : Optimized temperatures (80–100°C) and solvent systems (ethanol, DMF) improve yields .
• Purification : Column chromatography or recrystallization from ethanol/DMF mixtures ensures purity .
  • Table 1 : Example reaction yields from analogous compounds:

Substituent at Position 6	Yield (%)	Reference
(E)-2-Phenylethenyl	49–65
2-Chlorophenyl	55

Q. How is structural characterization of this compound validated in academic research?

• Methodological Answer : A combination of spectroscopic and crystallographic techniques is used:

• NMR/FT-IR : Confirms functional groups (e.g., trifluoromethyl at δ ~110–120 ppm in ¹⁹F NMR) .
• Mass spectrometry : Validates molecular weight (e.g., ESI-MS for [M+H]⁺ ion) .
• X-ray crystallography : Resolves π–π stacking and hydrogen-bonding interactions (e.g., C—H⋯N bonds) critical for crystal packing .

Advanced Research Questions

Q. What strategies resolve contradictory bioactivity data in triazolo-thiadiazole derivatives?

• Methodological Answer : Discrepancies in reported bioactivity (e.g., antimicrobial vs. inactive) often arise from:

• Substituent effects : Electron-withdrawing groups (e.g., trifluoromethyl) enhance metabolic stability but may reduce target affinity .
• Assay conditions : Variations in bacterial strains (Gram-positive vs. Gram-negative) or cell lines impact results. Standardized protocols (e.g., CLSI guidelines) are recommended .
• ADME profiling : Compounds with poor solubility (logP >5) may show false negatives in vitro; use of DMSO carriers at <1% v/v is critical .

Q. How can computational modeling guide SAR for COX-2 selectivity?

• Methodological Answer : Molecular docking (e.g., AutoDock Vina) and MD simulations identify key interactions:

• Hydrophobic pockets : The trifluoromethyl group binds to Val523/Leu352 in COX-2 .
• Electrostatic complementarity : The triazolo-thiadiazole core aligns with Arg120/Tyr355 via π-cation interactions .
  • Table 2 : Docking scores for analogous compounds:

Compound	COX-2 IC₅₀ (µM)	Docking Score (kcal/mol)
3-(Adamantan-1-yl) analog	0.12	-9.8
Target compound	Pending	-8.5 (predicted)

Q. What crystallographic insights explain stability differences in derivatives?

• Methodological Answer : Crystal packing analysis reveals:

• Intermolecular interactions : C—H⋯π and π–π stacking (3.3–3.5 Å distances) stabilize the lattice, while bulky substituents (e.g., phenylethenyl) introduce steric strain .
• Thermodynamic stability : Derivatives with planar triazolo-thiadiazole cores (RMSD <0.1 Å) exhibit higher melting points (e.g., 369–371 K) .

Q. How do reaction kinetics influence regioselectivity in triazole-thiadiazole cyclization?

• Methodological Answer : Time-resolved ¹H NMR studies show:

• Intermediate trapping : Thiosemicarbazide intermediates form within 2h at 60°C, while cyclization completes after 6h .
• Solvent effects : Polar aprotic solvents (DMF) accelerate cyclization by stabilizing transition states .